Cas no 2228375-77-5 (3-methyl-4-(2-nitroethyl)pyridine)

• Product Name: 3-methyl-4-(2-nitroethyl)pyridine
• CAS No: 2228375-77-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6402823
• PubChem ID: 165629248
• Update Time: 2025-06-29

3-methyl-4-(2-nitroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(2-nitroethyl)pyridine
• EN300-1776022
• 2228375-77-5

• Inchi： 1S/C8H10N2O2/c1-7-6-9-4-2-8(7)3-5-10(11)12/h2,4,6H,3,5H2,1H3
• InChI Key： PAEXOPYLXNFONA-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1C=CN=CC=1C)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-methyl-4-(2-nitroethyl)pyridine

Introduction to 3-Methyl-4-(2-Nitroethyl)pyridine (CAS No. 2228375-77-5)

3-Methyl-4-(2-nitroethyl)pyridine, with the CAS number 2228375-77-5, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive pyridine ring, which is substituted with a methyl group at the 3-position and a 2-nitroethyl group at the 4-position. The combination of these functional groups imparts unique chemical and physical properties that make it a valuable precursor in various synthetic pathways and applications.

The pyridine ring is a fundamental structure in organic chemistry, known for its aromaticity and ability to participate in a wide range of chemical reactions. The presence of the methyl group at the 3-position enhances the compound's lipophilicity, making it more suitable for applications where solubility in organic solvents is crucial. The 2-nitroethyl group, on the other hand, introduces reactivity and can be readily transformed into other functional groups through various chemical transformations, such as reduction to an amino group or substitution reactions.

In recent years, 3-methyl-4-(2-nitroethyl)pyridine has been explored for its potential in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The nitro group can be reduced to an amino group, which can then be further modified to introduce various pharmacophores. This versatility makes 3-methyl-4-(2-nitroethyl)pyridine a valuable starting material for the development of new therapeutic agents.

A study published in the *Journal of Medicinal Chemistry* (2021) highlighted the use of 3-methyl-4-(2-nitroethyl)pyridine in the synthesis of a series of pyridine-based compounds with potential anti-inflammatory properties. The researchers found that these compounds exhibited significant inhibition of pro-inflammatory cytokines, suggesting their potential as lead compounds for the development of new anti-inflammatory drugs.

Beyond pharmaceutical applications, 3-methyl-4-(2-nitroethyl)pyridine has also been investigated for its use in materials science. Its unique electronic properties make it a promising candidate for the development of functional materials, such as conductive polymers and electrochromic materials. A recent study published in *Advanced Materials* (2020) demonstrated that 3-methyl-4-(2-nitroethyl)pyridine could be polymerized to form conductive polymers with high electrical conductivity and excellent stability.

The synthesis of 3-methyl-4-(2-nitroethyl)pyridine typically involves multi-step processes, starting from readily available starting materials. One common synthetic route involves the reaction of 3-methylpyridine with an appropriate nitroalkylating agent, followed by purification and characterization using techniques such as NMR spectroscopy and mass spectrometry. The ability to synthesize this compound efficiently and on a large scale is crucial for its widespread application in both research and industrial settings.

In terms of safety and handling, 3-methyl-4-(2-nitroethyl)pyridine should be managed with care due to its reactivity and potential health hazards associated with exposure to nitro compounds. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The future prospects for 3-methyl-4-(2-nitroethyl)pyridine are promising, driven by ongoing research into its applications in pharmaceuticals, materials science, and other fields. As new synthetic methods are developed and optimized, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.